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Compound of Interest

Compound Name:
N-(4-amino-2-

bromophenyl)acetamide

CAS No.: 436090-22-1

Cat. No.: B112632

Get Quote

This technical guide provides a focused overview of the known physical and chemical

properties of N-(4-amino-2-bromophenyl)acetamide, with a particular emphasis on its

physical appearance. This document is intended for researchers, scientists, and professionals

in the field of drug development and chemical synthesis who require accurate and reliable data

for this compound.

Introduction and Chemical Identity
N-(4-amino-2-bromophenyl)acetamide is a substituted aromatic amide. Its chemical

structure, featuring an acetamido group, a bromine atom, and an amino group on a benzene

ring, makes it a potential building block in the synthesis of more complex molecules, including

pharmacologically active compounds. Accurate characterization of its physical properties is a

fundamental prerequisite for its use in any research or development setting.

Physicochemical Properties
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The available data for N-(4-amino-2-bromophenyl)acetamide and a closely related isomer

are summarized in the table below. It is crucial to note that detailed descriptive data for N-(4-
amino-2-bromophenyl)acetamide is not extensively reported in publicly accessible literature.

The data for the isomer, N-(2-amino-4-bromophenyl)acetamide, is included for comparative

purposes.

Property
N-(4-amino-2-
bromophenyl)aceta
mide

N-(2-amino-4-
bromophenyl)aceta
mide

Source

CAS Number Not explicitly found 36847-83-3 [1]

Molecular Formula C₈H₉BrN₂O C₈H₉BrN₂O [1]

Molecular Weight 229.08 g/mol 229.08 g/mol [1]

Physical Form Data not available Solid [1]

Color Data not available Data not available

Purity Data not available 95% [1]

Structural Representation
The chemical structure of N-(4-amino-2-bromophenyl)acetamide is presented below. The

specific arrangement of the functional groups on the phenyl ring is critical to its chemical

reactivity and physical properties.

Caption: 2D Chemical Structure of N-(4-amino-2-bromophenyl)acetamide

In-depth Analysis of Physical Appearance
Based on available vendor information for the isomeric compound N-(2-amino-4-

bromophenyl)acetamide, it is confirmed to be a solid at standard temperature and pressure.[1]

However, a more detailed description of its physical appearance, such as its color and

morphology (e.g., crystalline, amorphous powder), is not specified in the readily available

literature.
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For a related compound, N-(4-Bromo-2-chlorophenyl)acetamide, the physical form is described

as a "Crystal - Powder". While this compound has a different substitution pattern, it suggests

that similar halogenated and acetylated anilines can exist in a crystalline or powdered state.

Causality and Experimental Considerations
The physical appearance of a chemical compound is a direct consequence of its crystal lattice

structure and the presence of chromophores within the molecule. The color of an organic

compound is determined by its ability to absorb light in the visible region, which is often

influenced by the extent of conjugation and the presence of specific functional groups.

To definitively characterize the physical appearance of a new or sparsely documented

compound like N-(4-amino-2-bromophenyl)acetamide, the following experimental workflow is

recommended.

Workflow for Physical Appearance Determination

Visual Inspection

Stereomicroscopy

Initial Observation

Powder X-Ray Diffraction (PXRD)

Morphological Analysis

Differential Scanning Calorimetry (DSC)

Crystallinity Confirmation
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Caption: Recommended workflow for the determination of physical appearance.

Step-by-Step Protocol:

Visual Inspection: The most straightforward initial step is the direct visual observation of the

bulk material under controlled lighting conditions to ascertain its color and general form (e.g.,

powder, crystals, amorphous solid).

Stereomicroscopy: Examination under a stereomicroscope can provide more detailed

information about the morphology of the particles, such as crystal habit, size, and

aggregation.

Powder X-Ray Diffraction (PXRD): This is a critical technique to determine the crystallinity of

the solid. A crystalline material will produce a distinct diffraction pattern of sharp peaks, while

an amorphous solid will show a broad halo.

Differential Scanning Calorimetry (DSC): DSC can be used to determine the melting point of

a crystalline solid, which is a key physical constant. A sharp melting peak is indicative of a

pure crystalline compound, whereas a broad melting range might suggest the presence of

impurities or an amorphous nature.

Conclusion
While N-(4-amino-2-bromophenyl)acetamide's isomer is known to be a solid, a detailed

description of its physical appearance, specifically its color and crystalline form, is not well-

documented in publicly available scientific literature or commercial supplier information. For any

research or development application, it is imperative that the physical properties of this

compound be determined empirically using standard analytical techniques to ensure the quality

and consistency of the material. The protocols outlined in this guide provide a robust framework

for such a characterization.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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